Cas no 16116-78-2 ((4-Bromophenylethynyl)trimethylsilane)

• Product Name: (4-Bromophenylethynyl)trimethylsilane
• CAS No: 16116-78-2
• MF: C₁₁H₁₃BrSi
• MW: 253.210423231125
• MDL: MFCD01863556
• CID: 121432
• PubChem ID: 24872871
• Update Time: 2025-04-18

(4-Bromophenylethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• ((4-Bromophenyl)ethynyl)trimethylsilane
• (4-Bromophenylethynyl)Trimethylsilane
• (2-(4-bromophenyl)ethynyl)trimethylsilane
• 2-(4-bromophenyl)ethynyl-trimethylsilane
• Benzene,1-bromo-4-[2-(trimethylsilyl)ethynyl]-
• (4-bromophenyl)trimethylsilylacetylene
• 1-(4-bromophenyl)-2-(trimethylsilyl)acetylene
• 1-bromo-4-[2-(trimethylsilyl)ethynyl]-benzene
• 4-trimethylsilylethynyl bromo benzene
• [(4-Bromophenyl)ethynyl]trimethylsilane
• [1-(4-Bromophenyl)-2-trimethylsilyl]acetylene
• (4-bromo-phenylethynyl)-trimethyl-silane
• AK111298
• [(4-bromophenyl)ethynyl](trimethyl)silane
• 2-(4-bromophenyl)ethynyl-trimethyl-silane
• RNMSGCJGNJYDNS-UHFFFAOYSA-N
• p-bromophenylethynyl trimethylsilane
• 8155AA
• STL557011
• BBL103201
• (4-Bromophenyl)ethynyl)trimethylsilane
• DTXSID30401021
• AKOS015913496
• SY083775
• (4-Bromophenylethynyl)trimethylsilane, 98%
• (4-bromo-phenylethynyl)trimethyl silane
• 16116-78-2
• [2-(4-BROMOPHENYL)ETHYNYL]TRIMETHYLSILANE
• DS-5170
• FT-0743070
• C11H13BrSi
• MFCD01863556
• B6028
• J-009794
• 1-Bromo-4-[2-(trimethylsilyl)ethynyl]benzene
• CS-0041418
• SCHEMBL613688
• BENZENE, 1-BROMO-4-[2-(TRIMETHYLSILYL)ETHYNYL]-
• AB10391
• AMY1241
• 1-(trimethylsilyl)-2-(4-bromophenyl)acetylene
• 1-Bromo-4-(trimethysilylethynyl)benzene
• DA-09671
• (4-Bromophenylethynyl)trimethylsilane

• MDL： MFCD01863556
• Inchi： 1S/C11H13BrSi/c1-13(2,3)9-8-10-4-6-11(12)7-5-10/h4-7H,1-3H3
• InChI Key： RNMSGCJGNJYDNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C#C[Si](C)(C)C

Computed Properties

• Exact Mass: 251.99700
• Monoisotopic Mass: 251.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: 1.192 g/cm3
• Melting Point: 61-63 °C (lit.)
• Boiling Point: 247.1°C at 760 mmHg
• Flash Point: 144.0±20.1 °C
• Refractive Index: 1.543
• Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.67800
• Solubility: Not determined

(4-Bromophenylethynyl)trimethylsilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：No
• Storage Condition：Sealed in dry,2-8°C

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